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Compound of Interest

N6-Dimethylaminomethylidene
Compound Name: ) _
isoguanosine

Cat. No.: B15597604

For Researchers, Scientists, and Drug Development Professionals

Abstract

N6-Dimethylaminomethylidene isoguanosine is a synthetic derivative of isoguanosine, a
naturally occurring isomer of guanosine. As a member of the nucleoside analog class of
compounds, it holds potential for investigation in antiviral and anticancer research. This
technical guide provides a comprehensive overview of its core properties, inferred synthetic
methodologies, and potential biological significance, based on the established chemistry of
isoguanosine derivatives and related nucleoside analogs. It is important to note that while the
general characteristics can be extrapolated from related compounds, specific experimental
data for N6-Dimethylaminomethylidene isoguanosine is limited in publicly available scientific
literature.

Physicochemical Properties

Detailed experimental data for N6-Dimethylaminomethylidene isoguanosine is not widely
reported. The following table summarizes its basic chemical properties.
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Property Value Source

CAS Number 146196-17-0

Molecular Formula C13H18N6Oa4

Molecular Weight 322.32 g/mol

Appearance Likely a solid Inferred.from related
nucleoside analogs

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Spectral Data (NMR, IR, MS) Data not available

Synthesis and Mechanism

The synthesis of N6-Dimethylaminomethylidene isoguanosine is not explicitly detailed in the
available literature. However, a probable synthetic route involves the protection of the exocyclic
amino group of isoguanosine using dimethylformamide dimethyl acetal (DMF-DMA). This
reagent is commonly used to form a dimethylaminomethylidene group, which serves as a
protecting group for primary amines in nucleoside chemistry.

Proposed Synthetic Pathway

The reaction likely proceeds as a condensation reaction between the N6-amino group of
isoguanosine and DMF-DMA. The dimethylaminomethylidene group can be subsequently
removed under mild acidic or basic conditions, making it a useful protecting group in the
synthesis of more complex isoguanosine derivatives.
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Caption: Proposed synthesis of N6-Dimethylaminomethylidene isoguanosine.

Experimental Protocol: General Procedure for N6-Amine
Protection

The following is a generalized protocol for the protection of a primary amine on a nucleoside
using DMF-DMA.. This protocol is inferred and would require optimization for the specific
synthesis of N6-Dimethylaminomethylidene isoguanosine.

Dissolution: Dissolve isoguanosine in an appropriate anhydrous solvent, such as
dimethylformamide (DMF).

o Addition of Reagent: Add an excess of dimethylformamide dimethyl acetal (DMF-DMA) to the
solution.

e Reaction: Stir the reaction mixture at room temperature or with gentle heating until the
reaction is complete, as monitored by thin-layer chromatography (TLC).

o Workup: Remove the solvent under reduced pressure. The crude product can then be
purified by a suitable method, such as column chromatography or recrystallization.

Biological Activity and Potential Applications

While specific biological data for N6-Dimethylaminomethylidene isoguanosine is not
available, isoguanosine and its derivatives are known to possess a range of biological
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activities.

o Antitumor Activity: Many nucleoside analogs exhibit anticancer properties by interfering with
DNA and RNA synthesis, thereby inhibiting cell proliferation. They can be incorporated into
nucleic acids, leading to chain termination or dysfunction.

 Antiviral Activity: Nucleoside analogs are a cornerstone of antiviral therapy. They can act as
competitive inhibitors or alternative substrates for viral polymerases, disrupting viral
replication.

The dimethylaminomethylidene group is typically a protecting group, suggesting that N6-
Dimethylaminomethylidene isoguanosine is likely an intermediate in the synthesis of other
N6-substituted isoguanosine derivatives with potential therapeutic applications. The biological
activity of the final, deprotected compounds would be of primary interest.

Hypothetical Signhaling Pathway and Mechanism of
Action

The presumed mechanism of action for a therapeutically active derivative of isoguanosine
would likely follow the established paradigm for nucleoside analogs. After cellular uptake, the
nucleoside would be phosphorylated by cellular kinases to its active triphosphate form. This
triphosphate analog would then compete with the natural nucleoside triphosphates for
incorporation into DNA or RNA by polymerases.
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Caption: Hypothetical mechanism of action for an isoguanosine analog.
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General Experimental Workflow

The synthesis and evaluation of novel nucleoside analogs like N6-
Dimethylaminomethylidene isoguanosine and its derivatives typically follow a structured
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workflow.

( )
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Caption: General workflow for synthesis and testing of nucleoside analogs.

Conclusion

N6-Dimethylaminomethylidene isoguanosine (CAS 146196-17-0) is a derivative of
isoguanosine, likely serving as a protected intermediate in the synthesis of more complex,
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biologically active nucleoside analogs. While specific physicochemical and biological data for
this compound are not readily available in the public domain, its properties and synthesis can
be inferred from the well-established chemistry of isoguanosine and the use of DMF-DMA as a
protecting group. Further research into the synthesis and biological evaluation of derivatives of
this compound may yield novel therapeutic agents for the treatment of cancer and viral
infections. This guide provides a foundational understanding for researchers interested in
exploring the potential of this and related isoguanosine derivatives.

 To cite this document: BenchChem. [N6-Dimethylaminomethylidene Isoguanosine (CAS
146196-17-0): A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597604#n6-dimethylaminomethylidene-
isoguanosine-cas-146196-17-0-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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